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Compound of Interest

Compound Name: Chitotriose Trihydrochloride

Cat. No.: B8234820 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the solubility and stability profile of

chitotriose trihydrochloride, a chitooligosaccharide of significant interest to researchers,

scientists, and professionals in drug development. This document compiles available data on

its physicochemical properties, outlines experimental protocols for its analysis, and visualizes

its role in biological signaling pathways.

Core Physicochemical Properties
Chitotriose trihydrochloride is the trihydrochloride salt of chitotriose, a trimer of N-acetyl-D-

glucosamine. Its properties make it a valuable tool in various research applications, including

immunology, biochemistry, and agricultural biotechnology.

Table 1: Physicochemical Properties of Chitotriose Trihydrochloride
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Property Value References

Synonyms

Chitosan trimer

trihydrochloride, Chitotriose

3HCl

[1][2]

Molecular Formula C₁₈H₃₅N₃O₁₃·3HCl [1][2]

Molecular Weight 610.86 g/mol [1][3]

Appearance
White to almost white powder

or flocculus
[1]

Melting Point 255 °C [1]

Optical Rotation
[α]D²⁰ = +26 to +31° (c=1 in

H₂O)
[1]

Purity ≥98% (HPLC) [2]

Solubility Profile
Chitotriose trihydrochloride is characterized by its high solubility in aqueous solutions. As a

chitooligosaccharide with a low degree of polymerization, it is considered water-soluble across

a wide pH range, a significant advantage over its parent polymer, chitosan, which is only

soluble in acidic conditions (pH < 6.5).[4][5][6][7] This high solubility enhances its utility in

laboratory settings for a variety of experimental applications.[1]

While precise quantitative solubility data (e.g., mg/mL at specific temperatures) for chitotriose
trihydrochloride is not readily available in the reviewed literature, the optical rotation

measurement at a concentration of 10 mg/mL (c=1) in water confirms its solubility is at least

this high.[1] For a closely related compound, N,N',N''-triacetylchitotriose, the solubility has been

reported to be approximately 15 mg/mL in DMSO, 20 mg/mL in dimethyl formamide, and 3

mg/mL in PBS (pH 7.2).[8]

Table 2: Summary of Chitotriose Trihydrochloride Solubility
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Solvent Solubility Remarks References

Water
High; at least 10

mg/mL

Considered soluble

over a wide pH range.
[1][4]

Aqueous Buffers Soluble

Expected to be

soluble in commonly

used biological

buffers.

DMSO Likely Soluble

Based on data for

N,N',N''-

triacetylchitotriose

(approx. 15 mg/mL).

[8]

Dimethyl Formamide Likely Soluble

Based on data for

N,N',N''-

triacetylchitotriose

(approx. 20 mg/mL).

[8]

Stability Profile
Chitotriose trihydrochloride is described as having high stability under various conditions.[1]

However, like other oligosaccharides, its stability is influenced by temperature, pH, and the

presence of enzymes.

Thermal Stability
The thermal degradation of the broader class of chitosans occurs in two main stages, with

significant decomposition happening at temperatures between 270°C and 400°C.[3][9][10] It is

expected that chitotriose trihydrochloride exhibits similar thermal susceptibility. For solid-

state storage, -20°C is recommended to ensure long-term stability.[1]

Stability in Solution
Aqueous solutions of chitotriose trihydrochloride should be stored frozen to prevent

degradation. For long-term storage, -80°C is recommended, which can maintain the stability of

other oligosaccharides for over a year.[11] The stability of chitosan solutions is known to be
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dependent on temperature and acid concentration, with degradation increasing at higher

temperatures.[5]

pH Stability and Hydrolysis
As a glycosidic compound, chitotriose trihydrochloride is susceptible to acid-catalyzed

hydrolysis, particularly at elevated temperatures. The hydrolysis of chitin and chitosan

oligomers in concentrated acid has been shown to be a non-random process.[12] While

specific kinetic data for chitotriose trihydrochloride is not available, it is advisable to use

buffered solutions and avoid highly acidic or basic conditions, especially during prolonged

incubation at elevated temperatures, to minimize degradation.

Enzymatic Stability
Chitotriose can be degraded by chitinases, which are enzymes that hydrolyze the β-(1→4)-

glycosidic bonds.[13][14] The stability of chitotriose trihydrochloride in the presence of

biological samples containing chitinases will be limited.

Experimental Protocols
The following are generalized protocols that can be adapted for determining the solubility and

stability of chitotriose trihydrochloride.

Protocol for Determining Aqueous Solubility
A standard method for determining the solubility of a compound in an aqueous buffer is the

shake-flask method.
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Prepare a saturated solution by adding excess
chitotriose trihydrochloride to the aqueous buffer.

Equilibrate the solution at a constant temperature
(e.g., 25°C) with continuous agitation for a set period (e.g., 24 hours).

Separate the undissolved solid by centrifugation or filtration.

Quantify the concentration of chitotriose trihydrochloride
in the supernatant using a suitable analytical method (e.g., HPLC-UV/RI).

The measured concentration represents the solubility at that temperature.

Click to download full resolution via product page

Solubility Determination Workflow

Protocol for Stability Testing (Forced Degradation
Study)
Forced degradation studies are essential to understand the intrinsic stability of a compound.

[15]
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Stress Conditions

Analysis

Acid Hydrolysis
(e.g., 0.1 M HCl, 60°C)

Take samples at various time points
(e.g., 0, 2, 4, 8, 24 hours).

Base Hydrolysis
(e.g., 0.1 M NaOH, 60°C)

Oxidative Degradation
(e.g., 3% H₂O₂, RT)

Thermal Degradation
(e.g., 80°C in solution)

Neutralize samples from acid/base hydrolysis.

Analyze all samples by a stability-indicating HPLC method.

Quantify the remaining chitotriose trihydrochloride
and identify major degradation products.

Extracellular Plasma Membrane Intracellular Signaling Cascade Cellular Response

Chitotriose LysM Receptor Kinase
(e.g., CERK1/LYR4)

Binding SYMRKActivation CCaMK CYCLOPS Gene Expression
(Defense/Symbiosis)

Transcriptional Regulation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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